5-methoxy-3,9,9-trimethyl-1,2,3,4,4a,9,9a,10-octahydroacridine

• IUPAC Name: 5-methoxy-3,9,9-trimethyl-2,3,4,4a,9a,10-hexahydro-1H-acridine
• InChI: InChI=1S/C17H25NO/c1-11-8-9-12-14(10-11)18-16-13(17(12,2)3)6-5-7-15(16)19-4/h5-7,11-12,14,18H,8-10H2,1-4H3
• InChI Key: CUEHFBFZQXWACF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2C(C1)NC3=C(C2(C)C)C=CC=C3OC
• Molecular Formula: C17H25NO
• Molecular Weight: 259.4 g/mol

Description

5-methoxy-3,9,9-trimethyl-1,2,3,4,4a,9,9a,10-octahydroacridine is a chemical compound with a complex structure that includes a methoxy group, three methyl groups, and an octahydroacridine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-methoxy-3,9,9-trimethyl-1,2,3,4,4a,9,9a,10-octahydroacridine typically involves multiple steps, starting from simpler organic molecules. One common method involves the cyclization of appropriate precursors under controlled conditions. The reaction conditions often include the use of catalysts, specific temperatures, and solvents to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include purification steps such as recrystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

5-methoxy-3,9,9-trimethyl-1,2,3,4,4a,9,9a,10-octahydroacridine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by catalysts or specific reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and catalysts such as palladium on carbon. Reaction conditions may vary depending on the desired transformation, including temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while reduction may produce an alcohol or amine.

Scientific Research Applications

5-methoxy-3,9,9-trimethyl-1,2,3,4,4a,9,9a,10-octahydroacridine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound may be studied for its potential biological activity, including its effects on cellular processes and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic applications, such as its use in drug development for treating specific diseases.

Industry: It may be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 5-methoxy-3,9,9-trimethyl-1,2,3,4,4a,9,9a,10-octahydroacridine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical processes. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 7-Isopropyl-1,1,4a-trimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthrene
• Phenanthrene, 1,2,3,4,4a,9,10,10a-octahydro-1,1,4a-trimethyl-7-(1-methylethyl)-

Uniqueness

5-methoxy-3,9,9-trimethyl-1,2,3,4,4a,9,9a,10-octahydroacridine is unique due to its specific structural features, including the methoxy group and the octahydroacridine core. These features may confer distinct chemical and biological properties, making it valuable for specific applications in research and industry.